Cas no 1199779-45-7 (2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid
• CAS No: 1199779-45-7
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• MDL: MFCD13249399
• CID: 5231094
• PubChem ID: 91758004
• Update Time: 2026-03-07

2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-(1-amino]cyclooctyl)acetic acid
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclooctyl]acetic acid
• 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid

• MDL： MFCD13249399
• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-15(11-12(17)18)9-7-5-4-6-8-10-15/h4-11H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： FUEMRWXOTFBMAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6

Additional information on 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid

Comprehensive Overview of 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid (CAS No. 1199779-45-7)

2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid (CAS No. 1199779-45-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a cyclooctyl backbone and a tert-butoxycarbonyl (Boc) protecting group, is particularly valuable in peptide synthesis and drug development. Its unique structure makes it a versatile intermediate for constructing complex molecules, addressing growing demands in targeted drug delivery and bioconjugation technologies.

The Boc-protected amino group in 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid ensures stability during synthetic processes, a critical factor for researchers exploring prodrug formulations or enzyme inhibitors. Recent trends in AI-driven drug discovery have amplified interest in such building blocks, as computational models prioritize scaffolds with enhanced bioavailability. Additionally, its carboxylic acid functionality enables facile conjugation with biomolecules, aligning with the surge in antibody-drug conjugates (ADCs) research.

From an industrial perspective, the compound’s role in green chemistry initiatives cannot be overlooked. With increasing scrutiny on sustainable synthesis, 1199779-45-7 offers a balance between reactivity and environmental compatibility. Laboratories focusing on catalysis or flow chemistry often leverage its predictable reactivity to optimize yields—a topic frequently searched in high-throughput screening forums.

Analytical characterization of 2-(1-{(tert-butoxy)carbonylamino}cyclooctyl)acetic acid typically involves NMR spectroscopy and mass spectrometry, techniques central to quality control in API manufacturing. The compound’s stability under ambient storage conditions further enhances its practicality, reducing logistical challenges for global suppliers. As personalized medicine gains traction, derivatives of this molecule are being investigated for patient-specific therapeutics, particularly in oncology and immunology.

In summary, CAS No. 1199779-45-7 exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to emerging fields like proteolysis-targeting chimeras (PROTACs) and click chemistry underscores its enduring relevance. For researchers navigating structure-activity relationships (SAR) or scaffold diversification, this compound remains a cornerstone of modern synthetic strategies.